Sodium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
Sodium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
133167-77-8
VCID:
VC0162021
InChI:
InChI=1S/C12H15NO6S.Na/c1-7-4-9(13-12(15)5-8(2)14)10(19-3)6-11(7)20(16,17)18;/h4,6H,5H2,1-3H3,(H,13,15)(H,16,17,18);/q;+1/p-1
SMILES:
CC1=CC(=C(C=C1S(=O)(=O)[O-])OC)NC(=O)CC(=O)C.[Na+]
Molecular Formula:
C12H14NNaO6S
Molecular Weight:
323.3 g/mol
Sodium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate
CAS No.: 133167-77-8
Main Products
VCID: VC0162021
Molecular Formula: C12H14NNaO6S
Molecular Weight: 323.3 g/mol
| CAS No. | 133167-77-8 |
|---|---|
| Product Name | Sodium 5-methoxy-2-methyl-4-(3-oxobutanamido)benzenesulfonate |
| Molecular Formula | C12H14NNaO6S |
| Molecular Weight | 323.3 g/mol |
| IUPAC Name | sodium;5-methoxy-2-methyl-4-(3-oxobutanoylamino)benzenesulfonate |
| Standard InChI | InChI=1S/C12H15NO6S.Na/c1-7-4-9(13-12(15)5-8(2)14)10(19-3)6-11(7)20(16,17)18;/h4,6H,5H2,1-3H3,(H,13,15)(H,16,17,18);/q;+1/p-1 |
| Standard InChIKey | ZAUOYAYGXONHDV-UHFFFAOYSA-M |
| Isomeric SMILES | CC1=CC(=C(C=C1S(=O)(=O)[O-])OC)NC(=O)CC(=O)C.[Na+] |
| SMILES | CC1=CC(=C(C=C1S(=O)(=O)[O-])OC)NC(=O)CC(=O)C.[Na+] |
| Canonical SMILES | CC1=CC(=C(C=C1S(=O)(=O)[O-])OC)NC(=O)CC(=O)C.[Na+] |
| PubChem Compound | 23673625 |
| Last Modified | Nov 11 2021 |
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